Cas no 1361498-69-2 (2-Amino-3-chloro-5-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 2-Amino-3-chloro-5-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361498-69-2
• MF: C₁₁H₆Cl₄N₂
• MW: 307.990738391876
• CID: 4968784
• Update Time: 2025-10-28

2-Amino-3-chloro-5-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-chloro-5-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H6Cl4N2/c12-7-1-5(2-8(13)10(7)15)6-3-9(14)11(16)17-4-6/h1-4H,(H2,16,17)
• InChI Key： YLAPUECRBDLCIE-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=NC(=C(C=1)Cl)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 4.6
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-3-chloro-5-(3,4,5-trichlorophenyl)pyridine

2-Amino-3-chloro-5-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361498-69-2): A Comprehensive Overview

2-Amino-3-chloro-5-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361498-69-2) is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This chlorinated pyridine derivative stands out for its molecular complexity, featuring a trichlorophenyl group attached to a pyridine ring, which is further substituted with amino and chloro functional groups. Researchers and industry professionals are increasingly interested in this compound for its possible roles in material science, pharmaceutical intermediates, and agrochemical development.

The growing demand for halogenated pyridine derivatives in research and industrial applications has placed compounds like 2-Amino-3-chloro-5-(3,4,5-trichlorophenyl)pyridine at the forefront of chemical innovation. Recent trends in chemical synthesis have focused on developing more efficient methods for producing such complex molecules, with particular emphasis on green chemistry principles and atom economy. The compound's CAS number 1361498-69-2 serves as a unique identifier that helps researchers track its properties and applications across global chemical databases.

From a structural perspective, the presence of multiple chlorine atoms in 2-Amino-3-chloro-5-(3,4,5-trichlorophenyl)pyridine contributes to its distinctive electronic properties and molecular interactions. The 3,4,5-trichlorophenyl moiety in particular has been studied for its potential to influence the compound's solubility, stability, and reactivity patterns. These characteristics make it a valuable building block in the design of more complex molecular architectures, especially in fields requiring precise control over molecular properties.

Recent scientific literature highlights several potential applications for CAS 1361498-69-2 in advanced material development. The compound's unique electronic configuration has shown promise in the creation of specialized polymers and coordination complexes. Researchers are particularly interested in how the amino-chloro-pyridine structure might contribute to novel material properties when incorporated into larger molecular frameworks. These investigations align with current industry demands for innovative materials with tailored characteristics.

The synthesis of 2-Amino-3-chloro-5-(3,4,5-trichlorophenyl)pyridine represents an interesting challenge for organic chemists. Modern synthetic approaches often employ catalytic methods and carefully controlled reaction conditions to achieve high yields of this specific pyridine derivative. The development of efficient synthetic routes to compounds like CAS 1361498-69-2 remains an active area of research, with recent publications demonstrating innovative strategies that minimize waste and improve selectivity.

In the context of drug discovery, the structural features of 2-Amino-3-chloro-5-(3,4,5-trichlorophenyl)pyridine have attracted attention from medicinal chemists. While not a pharmaceutical compound itself, its molecular framework serves as a potential scaffold for the development of bioactive molecules. The presence of both electron-donating (amino) and electron-withdrawing (chloro) groups in proximity creates interesting possibilities for molecular interactions that could be exploited in drug design.

Analytical characterization of CAS 1361498-69-2 typically involves advanced spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy, particularly ¹H and ¹³C NMR, provides detailed information about the compound's structure, while mass spectrometry confirms its molecular weight. These analytical methods are crucial for researchers working with halogenated pyridine compounds, ensuring proper identification and purity assessment of synthesized materials.

The stability and storage requirements for 2-Amino-3-chloro-5-(3,4,5-trichlorophenyl)pyridine are important considerations for laboratories handling this compound. Like many chlorinated aromatic compounds, it typically requires protection from light and moisture to maintain its integrity over time. Proper handling procedures and storage conditions are essential to preserve the compound's properties for research applications.

Recent patent literature reveals growing interest in pyridine derivatives similar to CAS 1361498-69-2 for various technological applications. The compound's potential use in electronic materials, specialty coatings, and advanced catalysts has been explored in several intellectual property filings. This trend reflects the broader scientific community's recognition of the value that carefully designed heterocyclic compounds can bring to multiple industries.

Environmental considerations surrounding 2-Amino-3-chloro-5-(3,4,5-trichlorophenyl)pyridine have prompted studies into its biodegradation and environmental fate. Researchers are investigating the compound's persistence and potential transformation products, aligning with current regulatory emphasis on understanding the ecological impact of synthetic chemicals. These studies contribute valuable data for responsible chemical development and use.

The commercial availability of CAS 1361498-69-2 has expanded in recent years as demand from research institutions and specialty chemical companies has grown. Suppliers typically offer this chlorinated pyridine derivative in various quantities, with purity specifications tailored to different application needs. The compound's market presence reflects its increasing importance in specialized chemical research and development.

Future research directions for 2-Amino-3-chloro-5-(3,4,5-trichlorophenyl)pyridine may include exploration of its potential in nanotechnology applications. The compound's molecular structure suggests possible utility in the bottom-up synthesis of nanoscale materials, particularly where precise control over molecular architecture is required. Such investigations would align with current scientific interest in molecular engineering at the nanoscale.

Safety data for CAS 1361498-69-2 continues to be developed as researchers gain more experience with this compound. Standard laboratory safety protocols for handling halogenated organic compounds generally apply, with particular attention to proper ventilation and personal protective equipment. Ongoing toxicological studies aim to provide more comprehensive safety information for this specific pyridine derivative.

The scientific community's interest in 2-Amino-3-chloro-5-(3,4,5-trichlorophenyl)pyridine shows no signs of waning, as evidenced by the steady increase in publications and patents referencing this compound. Its unique combination of structural features continues to inspire new research directions across multiple disciplines, from materials science to synthetic methodology development. As understanding of this chlorinated pyridine compound deepens, its potential applications are likely to expand further.

For researchers seeking detailed technical information about CAS 1361498-69-2, numerous specialized chemical databases provide comprehensive data on its physical properties, spectral characteristics, and reported applications. These resources serve as valuable references for scientists working with this and related heterocyclic compounds in both academic and industrial settings.